Cas no 6135-24-6 (Acetic acid, chloro-, dichloromethyl ester)

• Product Name: Acetic acid, chloro-, dichloromethyl ester
• CAS No: 6135-24-6
• MF: C₃H₃Cl₃O₂
• MW: 177.41371846199
• CID: 482792
• PubChem ID: 71396646
• Update Time: 2025-04-19

Acetic acid, chloro-, dichloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro-, dichloromethyl ester
• dichloromethyl 2-chloroacetate
• 6135-24-6
• DTXSID30818195
• Dichloromethyl chloroacetate

• Inchi： 1S/C3H3Cl3O2/c4-1-2(7)8-3(5)6/h3H,1H2
• InChI Key： WHPANZOMJCCNOM-UHFFFAOYSA-N
• SMILES： ClC(OC(CCl)=O)Cl

Computed Properties

• Exact Mass: 175.91999
• Monoisotopic Mass: 175.919862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3